N-[3-(aminocarbonyl)-5-propyl-2-thienyl]-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(3-carbamoyl-5-propylthiophen-2-yl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C13H16N4O2S/c1-3-4-8-7-9(11(14)18)13(20-8)16-12(19)10-5-6-15-17(10)2/h5-7H,3-4H2,1-2H3,(H2,14,18)(H,16,19)
• InChI Key: GMSSQYCXJYWNLZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=C(S1)NC(=O)C2=CC=NN2C)C(=O)N
• Molecular Formula: C13H16N4O2S
• Molecular Weight: 292.36 g/mol

Description

N-[3-(aminocarbonyl)-5-propyl-2-thienyl]-1-methyl-1H-pyrazole-5-carboxamide, also known as CPTH6, is a small molecule inhibitor that has gained attention in recent years due to its potential applications in scientific research. CPTH6 is a selective inhibitor of histone acetyltransferase (HAT) p300/CBP, which is involved in the regulation of gene expression.

Mechanism of Action

N-[3-(aminocarbonyl)-5-propyl-2-thienyl]-1-methyl-1H-pyrazole-5-carboxamide inhibits the acetyltransferase activity of p300/CBP by binding to the bromodomain of p300/CBP. The bromodomain is a protein domain that recognizes acetylated lysine residues on histones. By binding to the bromodomain, this compound prevents the acetylation of histones, which can lead to changes in gene expression.
Biochemical and Physiological Effects
This compound has been shown to have biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been shown to inhibit the proliferation of T cells and to reduce the production of inflammatory cytokines. These effects make this compound a potential therapeutic agent for cancer and inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-[3-(aminocarbonyl)-5-propyl-2-thienyl]-1-methyl-1H-pyrazole-5-carboxamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized. It is also a selective inhibitor of p300/CBP, which makes it a valuable tool for studying the role of p300/CBP in gene regulation. However, this compound has some limitations. It is not a potent inhibitor of p300/CBP, and higher concentrations may be required to achieve inhibition. This compound is also not a specific inhibitor of p300/CBP, and it may inhibit other proteins that contain bromodomains.

Future Directions

There are several future directions for research on N-[3-(aminocarbonyl)-5-propyl-2-thienyl]-1-methyl-1H-pyrazole-5-carboxamide. One direction is to optimize the synthesis method to improve the yield and purity of this compound. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound in vivo. This will help to determine the appropriate dosage and administration route for this compound. Another direction is to study the effects of this compound on other proteins that contain bromodomains. This will help to determine the specificity of this compound for p300/CBP. Finally, this compound can be used as a starting point for the development of more potent and specific inhibitors of p300/CBP.

Scientific Research Applications

N-[3-(aminocarbonyl)-5-propyl-2-thienyl]-1-methyl-1H-pyrazole-5-carboxamide has been shown to have potential applications in scientific research. It is a selective inhibitor of p300/CBP, which is involved in the regulation of gene expression. This compound has been shown to inhibit the acetylation of histones, which can lead to changes in gene expression. This makes this compound a valuable tool for studying the role of p300/CBP in gene regulation.